Cas no 144105-17-9 ([1,2,4]Triazolo[1,5-c]pyrimidine-5,7-diamine(9CI))

• Product Name: [1,2,4]Triazolo[1,5-c]pyrimidine-5,7-diamine(9CI)
• CAS No: 144105-17-9
• MF: C₅H₆N₆
• MW: 150.141338825226
• CID: 108615
• PubChem ID: 1500072
• Update Time: 2025-04-18

[1,2,4]Triazolo[1,5-c]pyrimidine-5,7-diamine(9CI) Chemical and Physical Properties

Names and Identifiers

• [1,2,4]Triazolo[1,5-c]pyrimidine-5,7-diamine(9CI)
• [1,2,4]Triazolo[1,5-c]pyrimidine-5,7-diamine
• AKOS005220586
• 144105-17-9
• SCHEMBL5667663

• Inchi： 1S/C5H6N6/c6-3-1-4-8-2-9-11(4)5(7)10-3/h1-2H,6H2,(H2,7,10)
• InChI Key： RZTSXLCOFFCUQQ-UHFFFAOYSA-N
• SMILES： N12C(N)=NC(=CC1=NC=N2)N

Computed Properties

• Exact Mass: 150.06500
• Monoisotopic Mass: 150.06539422g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 150
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.6
• Topological Polar Surface Area: 95.1Ų

Experimental Properties

• PSA: 95.12000
• LogP: 0.45110